Cas no 1806489-58-6 (Methyl 2-iodo-5-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-iodo-5-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1806489-58-6
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4906990
• Update Time: 2025-05-25

Methyl 2-iodo-5-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-5-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C9H7F3INO2/c1-16-7(15)3-5-2-6(9(10,11)12)4-14-8(5)13/h2,4H,3H2,1H3
• InChI Key： WHTGBXWEJXVYRY-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(F)(F)F)=CN=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-iodo-5-(trifluoromethyl)pyridine-3-acetate

Methyl 2-Iodo-5-(Trifluoromethyl)Pyridine-3-Acetate: A Comprehensive Overview

Methyl 2-iodo-5-(trifluoromethyl)pyridine-3-acetate, with the CAS number 1806489-58-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is notable for its unique structural features, which include an iodo group at the 2-position, a trifluoromethyl group at the 5-position, and an acetate ester at the 3-position of a pyridine ring. These substituents confer distinctive electronic and steric properties, making it a valuable building block in the construction of complex molecules.

The synthesis of methyl 2-iodo-5-(trifluoromethyl)pyridine-3-acetate typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient syntheses of such compounds. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the iodo group at the 2-position, while fluorination techniques have been optimized to install the trifluoromethyl group at the 5-position. These methods not only enhance the yield but also improve the purity of the final product, which is critical for downstream applications.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The presence of an iodo group makes it an excellent substrate for nucleophilic substitution reactions, allowing for the introduction of various functional groups. This versatility has been exploited in the development of novel therapeutic agents targeting diverse disease states, including cancer and infectious diseases. Recent studies have highlighted its potential as a lead compound in designing inhibitors for kinases and other enzymes involved in pathological processes.

In addition to its role in medicinal chemistry, methyl 2-iodo-5-(trifluoromethyl)pyridine-3-acetate has found utility in materials science. The trifluoromethyl group imparts high thermal stability and chemical resistance, making it suitable for applications in high-performance polymers and advanced materials. Researchers have explored its incorporation into polymer frameworks to enhance mechanical properties and environmental durability. These findings underscore its potential as a key component in next-generation materials.

Recent research has also focused on understanding the electronic properties of this compound using computational chemistry techniques. Studies employing density functional theory (DFT) have revealed insights into its electronic structure, which is influenced by the electron-withdrawing effects of both the iodo and trifluoromethyl groups. These insights are valuable for predicting reactivity and guiding synthetic strategies for related compounds.

Moreover, methyl 2-iodo-5-(trifluoromethyl)pyridine-3-acetate has been utilized as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in certain reactions has been demonstrated in recent studies, opening new avenues for the preparation of enantiomerically pure compounds. This application highlights its importance in advancing stereochemical control in organic synthesis.

In conclusion, methyl 2-iodo-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1806489-58-6) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications make it a cornerstone in contemporary research across multiple disciplines. As scientific advancements continue to unfold, this compound is poised to play an even more pivotal role in shaping future innovations.